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Compound of Interest

Compound Name: 2-Phenylethylamine hydrochloride

Cat. No.: B085626

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylethylamine (PEA) is an endogenous trace amine that acts as a neuromodulator in the
central nervous system.[1] Structurally similar to amphetamine, it elicits sympathomimetic
effects. The hydrochloride salt of 2-phenylethylamine is a stable, water-soluble form suitable for
research and pharmaceutical development.[2][3][4] These application notes provide detailed
protocols for the chronic administration of 2-phenylethylamine hydrochloride in both
preclinical rodent models and early-phase clinical trials.

Preclinical Protocol: Chronic Oral Administration in
Rodents

This protocol outlines a 28-day oral gavage study in rats to assess the long-term effects of 2-
phenylethylamine hydrochloride.

Experimental Workflow
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Acclimatization (7 days)

House animals in standard conditions

Start of Study

Dosing Phase (28 days)

|

Daily oral gavage with 2-PEA HCl or vehicle‘

End of Study

In-life Monitoring Terminal Procedures

’Behavioral assessments (e.g., locomotor activity) at baseline and end of study{ ’ Euthanasia and necropsy ‘

!

Collection of blood and tissues for analysis

Daily clinical observations ’Weekly body weight measurement
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Screening Phase

Informed Consent and Eligibility Assessment

Single Ascendivng Dose (SAD)

Cohort 1 (e.g., 50 mg)

l

Cohort 2 (e.g., 100 mg)

l
:

Safety and PK Assessment

Proceed to MAD based on safety

Multiple Ascend;ng Dose (MAD)

Cohort A (e.g., 50 mg TID)

l

Cohort B (e.g., 100 mg TID)

l
l

Safety and PK Assessment
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2-Phenylethylamine (PEA)

Substrate

Y

Monoamine Oxidase B (metabolizes PEA)

Activates | VMAT2 (inhibits)

Adenylyl Cyclase

lIncreases

CcAMP

%ctivates

Protein Kinase A

;

Dopamine Transporter (efflux)

Increased Synaptic Dopamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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